Cas no 1805421-07-1 (3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde
• CAS No: 1805421-07-1
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4892612
• Update Time: 2025-06-29

3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-6(9)3-1-5(12(14)15)4(2-13)11-7(3)10/h1-2,6H
• InChI Key： IBXCYAQOJQNZIL-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(C=O)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde

3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde

3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde is a highly specialized organic compound with the CAS registry number 1805421-07-1. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, an iodo group at position 2, a nitro group at position 5, and a carboxaldehyde group at position 6. These substituents confer the molecule with a combination of electron-withdrawing and electron-donating groups, making it highly reactive and versatile in chemical transformations.

The synthesis of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde involves a series of carefully designed multi-step reactions. Researchers typically start with a pyridine derivative and introduce the substituents in a specific order to avoid unwanted side reactions. The introduction of the difluoromethyl group is often achieved through nucleophilic substitution or alkylation reactions, while the iodo group is introduced using iodination techniques such as Sandmeyer reaction or direct iodination under controlled conditions. The nitro group is typically introduced via nitration using mixed acids or other nitration agents, and the carboxaldehyde group is added through oxidation or aldehyde formation reactions.

One of the most significant applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Recent studies have shown that pyridine derivatives with multiple substituents exhibit promising pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. For instance, researchers have explored the use of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde as a precursor for synthesizing novel antiviral agents targeting RNA viruses such as influenza and coronaviruses. The presence of the carboxaldehyde group allows for further functionalization, enabling the creation of bioisosteric analogs with improved pharmacokinetic profiles.

In addition to its role in drug discovery, this compound has also found applications in materials science. The combination of electron-withdrawing groups such as the nitro group and electron-donating groups like the difluoromethyl group makes this compound an excellent candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (OLEDs), where it exhibits favorable charge transport properties due to its conjugated π-system.

From an environmental perspective, the synthesis and application of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-6-carboxaldehyde have raised concerns regarding sustainability and eco-friendliness. Researchers are increasingly exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. For example, catalytic methods using enzymes or metal catalysts have been developed to facilitate key steps in its synthesis while reducing reliance on hazardous reagents.

Looking ahead, the future of this compound lies in its potential for further functionalization and integration into advanced materials. Ongoing research aims to exploit its unique electronic properties for applications in flexible electronics, energy storage devices, and sensors. Additionally, collaborative efforts between chemists and biologists are expected to uncover new therapeutic uses for this compound, particularly in areas such as personalized medicine and nanotechnology.